Cas no 5407-68-1 ((5-nitrofuran-2-yl)methyl Acetate)

• Product Name: (5-nitrofuran-2-yl)methyl Acetate
• CAS No: 5407-68-1
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 1586907
• PubChem ID: 79412
• Update Time: 2025-04-21

(5-nitrofuran-2-yl)methyl Acetate Chemical and Physical Properties

Names and Identifiers

• (5-nitrofuran-2-yl)methyl acetate
• SureCN436082
• AC1L2XC7
• 5-Nitro-2-acetoxymethyl-furan
• 2-Furanmethanol, 5-nitro-, acetate (ester)
• NSC6462
• 2-Acetoxymethyl-5-nitro-furan
• AC1Q5B08
• 5-nitro-2-furanmethanol,acetate (ester)
• KST-1A5989
• CTK1H3569
• (5-Nitro-2-furyl)methyl acetate
• 5-nitrofurfuryl acetate
• AI3-23605
• NSC 6462
• SCHEMBL436082
• (5-Nitro-2-furyl)methyl acetate #
• 5-nitro-2-furfuryl acetate
• FURFURYL ALCOHOL, 5-NITRO-, ACETATE
• FURFURYL ALCOHOL, 5-NITRO-, ACETATE (ESTER)
• 5I2X1D2NE3
• 2-Furanmethanol, 5-nitro-, acetate
• 2-FURANMETHANOL, 5-NITRO-, 2-ACETATE
• NSC-6462
• UNII-5I2X1D2NE3
• DTXSID90202399
• EINECS 226-469-3
• Q27262258
• 5407-68-1
• NS00032939
• (5-nitrofuran-2-yl)methyl Acetate

• Inchi： 1S/C7H7NO5/c1-5(9)12-4-6-2-3-7(13-6)8(10)11/h2-3H,4H2,1H3
• InChI Key： PCMLAOQXILPCIL-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1COC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.03241
• Monoisotopic Mass: 185.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 82.58
• LogP: 1.77410